molecular formula C11H21NO B13285126 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane

3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane

Cat. No.: B13285126
M. Wt: 183.29 g/mol
InChI Key: OAAKDADNUKABKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane is a specialized spirocyclic chemical scaffold designed for advanced drug discovery and development. Spirocyclic motifs like this one are highly valued in medicinal chemistry for their three-dimensional complexity and ability to impart improved properties to drug candidates, such as enhanced selectivity for biological targets and superior metabolic stability . This azaspiroketal system serves as a key synthetic intermediate for constructing novel compounds with potential biological activity. Research into analogous azaspiroketal Mannich bases has demonstrated their significant potency-enhancing properties, particularly in the development of membrane-targeting anti-tubercular agents . These compounds can perturb bacterial membrane integrity and exhibit low resistance mutation frequencies, suggesting a promising mechanism of action against challenging targets . Furthermore, related diazaspirocyclic cores have been successfully employed as versatile scaffolds in the synthesis of ligand-efficient kinase inhibitors, establishing the broader utility of spirocyclic architectures in hit-to-lead optimization campaigns for oncology and other therapeutic areas . This compound provides researchers with a critical building block to explore these and other innovative applications in chemical biology and pharmaceutical research.

Properties

Molecular Formula

C11H21NO

Molecular Weight

183.29 g/mol

IUPAC Name

3,3-dimethyl-2-oxa-4-azaspiro[5.5]undecane

InChI

InChI=1S/C11H21NO/c1-10(2)12-8-11(9-13-10)6-4-3-5-7-11/h12H,3-9H2,1-2H3

InChI Key

OAAKDADNUKABKZ-UHFFFAOYSA-N

Canonical SMILES

CC1(NCC2(CCCCC2)CO1)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane can be achieved through various synthetic routes. One common method involves the Prins cyclization reaction, which allows the construction of the spirocyclic scaffold in a single step . This reaction typically involves the use of aldehydes and alkenes in the presence of an acid catalyst.

Industrial Production Methods

Industrial production methods for 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions and purification processes, would likely be applied to produce this compound efficiently.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

    Reduction: Reduction reactions can be used to modify the nitrogen or oxygen atoms within the spirocyclic structure.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions may involve nucleophiles or electrophiles depending on the desired modification.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s chemical diversity .

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane involves its interaction with specific molecular targets. For example, as an antituberculosis agent, the compound inhibits the MmpL3 protein, which is essential for the survival of Mycobacterium tuberculosis . This inhibition disrupts the transport of essential lipids, leading to the bacterium’s death.

Comparison with Similar Compounds

Comparison with Similar Spirocyclic Compounds

Structural and Heteroatom Variations

The spiro[5.5]undecane scaffold is highly modular, with variations in heteroatom placement and substituents significantly altering properties. Key comparisons include:

Compound Name Heteroatoms Substituents Key Features
3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane 2-oxa, 4-aza 3,3-dimethyl Hybrid oxygen-nitrogen system; potential neuroprotective activity .
2,4,8,10-Tetraoxaspiro[5.5]undecane 4-oxa 3,3,9,9-tetrasubstituted Flexible, oxygen-rich structure; axial chirality studied via dynamic NMR .
1,7-Dioxaspiro[5.5]undecane (Olean) 2-oxa Methyl, ethyl Pheromone in insects; lower volatility due to ethyl groups .
1-Oxa-9-azaspiro[5.5]undecane 1-oxa, 9-aza Variable Antituberculosis activity targeting MmpL3 protein .
2,4-Diazaspiro[5.5]undecane 2-aza, 4-aza Diarylated Synthesized via [5+1] Michael addition; high thermal stability .

Key Observations:

  • Heteroatom Influence : The presence of nitrogen (aza) enhances hydrogen-bonding capability and basicity compared to oxygen-only analogs. For example, 3,3-dimethyl-2-oxa-4-azaspiro[5.5]undecane may exhibit stronger intermolecular interactions than 1,7-dioxaspiro[5.5]undecane .
  • Ethyl substituents in olean analogs lower volatility (boiling point ~225°C) compared to dimethyl variants .

Biological Activity

3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane is a spirocyclic compound characterized by its unique structural features, which include a spiro linkage involving nitrogen and oxygen atoms within a five-membered ring. This compound has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry.

  • Molecular Formula : C₁₁H₂₁NO
  • Molecular Weight : 183.29 g/mol
  • CAS Number : 1503379-60-9

The structural uniqueness of 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane allows it to interact with various biological targets, influencing enzyme activity and receptor binding.

Biological Activity Overview

Research indicates that 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane exhibits several biological activities:

  • Antituberculosis Potential : Preliminary studies suggest that this compound may serve as a potential antituberculosis agent due to its ability to modulate specific molecular targets associated with the disease .
  • Enzyme Inhibition : The compound's spirocyclic structure enables it to fit into unique binding sites on enzymes, potentially leading to significant effects on biochemical pathways .
  • Receptor Modulation : Interaction studies indicate that it may act as a modulator for various receptors, which could have implications for therapeutic applications .

Case Studies and Research Findings

Several studies have explored the biological activity of compounds similar to 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane:

Table 1: Comparative Biological Activities of Related Compounds

Compound NameActivity TypeFindings
3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecaneAntituberculosisExhibits potential as an antituberculosis agent through modulation of molecular targets .
1-Oxa-4,9-diazaspiro[5.5]undecaneSoluble Epoxide Hydrolase InhibitorDemonstrated excellent inhibitory activity in chronic kidney disease models .
2,2-Dimethyl-4-oxa-1-azaspiro[5.5]undecaneEnzyme ModulationShowed significant interaction with specific enzymes influencing biochemical pathways .

The biological activity of 3,3-Dimethyl-2-oxa-4-azaspiro[5.5]undecane can be attributed to its structural characteristics:

  • Binding Affinity : The compound's unique spirocyclic structure allows for high binding affinity to specific enzymes and receptors.
  • Chemical Reactivity : Its arrangement of nitrogen and oxygen atoms contributes to its reactivity and interaction with biological molecules.

Q & A

Q. How to design a high-throughput screening (HTS) assay for target identification?

  • Methodology : Use fluorescence polarization (FP) or TR-FRET assays for rapid screening against target libraries (e.g., GPCRs, kinases). For example, a FRET-based calcium flux assay identified spirocyclic analogs as NMDA receptor modulators . Counter-screens with HEK293 cells expressing off-target receptors reduce false positives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.